Cas no 2228358-64-1 (1-(2-methoxy-6-methylpyridin-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 1-(2-methoxy-6-methylpyridin-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2228358-64-1
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 6200391
• PubChem ID: 165964949
• Update Time: 2025-05-19

1-(2-methoxy-6-methylpyridin-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxy-6-methylpyridin-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 2228358-64-1
• EN300-1760114

• Inchi： 1S/C13H17NO3/c1-8-5-9(6-10(14-8)17-4)13(11(15)16)7-12(13,2)3/h5-6H,7H2,1-4H3,(H,15,16)
• InChI Key： TYXIZOYXSIOWPI-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=C(N=C(C)C=2)OC)CC1(C)C)=O

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 59.4Ų

Additional information on 1-(2-methoxy-6-methylpyridin-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid

Introduction to 1-(2-methoxy-6-methylpyridin-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2228358-64-1) and Its Emerging Applications in Chemical Biology

1-(2-methoxy-6-methylpyridin-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid, identified by the CAS number 2228358-64-1, is a structurally unique compound that has garnered significant attention in the field of chemical biology due to its distinctive pharmacophoric features. The presence of a pyridine core substituted with both methoxy and methyl groups, coupled with a dimethylcyclopropane moiety, endows this molecule with potential biological activities that are being actively explored in contemporary research.

The pyridine scaffold is a well-documented pharmacophore in medicinal chemistry, often found in bioactive molecules targeting various therapeutic pathways. In particular, the 4-position substitution on the pyridine ring can serve as a critical interaction point with biological targets, influencing both affinity and selectivity. The incorporation of a methoxy group at the 2-position introduces additional electronic and steric effects, which can modulate the compound's solubility, metabolic stability, and binding interactions. Meanwhile, the methyl group at the 6-position further diversifies the electronic landscape of the molecule, potentially enhancing its interaction with specific biological receptors.

The dimethylcyclopropane ring is another notable feature of this compound. Cyclopropanes are known for their strained three-membered ring structure, which can be exploited to induce conformational constraints in binding pockets of biological targets. This structural motif has been leveraged in drug design to improve binding affinity and reduce off-target effects. The presence of two methyl groups at the 2,2-position of the cyclopropane further enhances its rigidity and steric profile, making it an intriguing candidate for modulating protein-ligand interactions.

Recent advancements in computational chemistry and structure-based drug design have enabled researchers to predict the potential biological activities of molecules like 1-(2-methoxy-6-methylpyridin-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid with greater accuracy. Molecular docking studies have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in inflammatory diseases and cancer. The combination of electronic and steric features provided by its unique structure makes it a promising candidate for further exploration.

In addition to its potential therapeutic applications, this compound has also been investigated for its role in chemical biology as a tool compound for studying enzyme mechanisms and ligand-receptor interactions. The structural rigidity imposed by the cyclopropane ring allows for precise control over binding interactions, making it an excellent scaffold for developing probes that can dissect complex biological pathways. Researchers have utilized derivatives of this compound to probe the binding modes of enzymes such as kinases and phosphodiesterases, providing valuable insights into their catalytic mechanisms.

The synthesis of 1-(2-methoxy-6-methylpyridin-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid presents an interesting challenge due to its complex structural features. However, recent methodological advances in organic synthesis have made it more feasible to access such molecules with high purity and yield. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been particularly useful in constructing the pyridine core and cyclopropane moiety with high enantioselectivity. These synthetic strategies not only enhance efficiency but also allow for greater structural diversification, enabling the exploration of a wider range of analogs.

The pharmacokinetic properties of this compound are also under investigation. Preliminary studies suggest that it exhibits reasonable oral bioavailability and metabolic stability, making it a viable candidate for further development into a drug candidate. However, additional studies are needed to fully characterize its pharmacokinetic profile and identify any potential liabilities that may arise from its unique structure. These studies will be crucial in determining whether this compound can progress into clinical trials for treating various diseases.

Looking ahead, the future directions for research on 1-(2-methoxy-6-methylpyridin-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2228358-64-1) are promising. Integration with machine learning models for virtual screening could accelerate the identification of novel derivatives with enhanced biological activity. Furthermore, interdisciplinary approaches combining chemical biology with materials science may open up new avenues for utilizing this compound as a building block for advanced materials or biosensors.

In conclusion,1-(2-methoxy-6-methylpyridin-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid represents a fascinating molecule with significant potential in both therapeutic and academic research. Its unique structural features make it an attractive scaffold for drug discovery efforts targeting various diseases. As our understanding of biological systems continues to evolve,this compound will undoubtedly play an important role in advancing our knowledge at the interface of chemistry and biology.